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Introduction
Buflomedil pyridoxal phosphate is a vasoactive agent that has been investigated for its

therapeutic potential in disorders related to impaired microcirculation, particularly in peripheral

arterial disease (PAD). Its multifaceted mechanism of action targets several key aspects of

microvascular function, leading to improved tissue perfusion and oxygenation. These

application notes provide a comprehensive overview of the use of Buflomedil pyridoxal
phosphate in microcirculation studies, including its mechanism of action, relevant experimental

protocols, and key quantitative findings.

Buflomedil has demonstrated effects on various components of the microcirculatory system. It

is known to inhibit alpha-adrenoceptors, leading to vasodilation.[1][2] Additionally, it exhibits a

non-specific calcium antagonistic effect, further contributing to the relaxation of vascular

smooth muscle.[1] Beyond its vasodilatory properties, Buflomedil also improves

hemorheological parameters by enhancing red blood cell deformability and inhibiting platelet

aggregation.[1][2] These combined actions make it a subject of interest in research focused on

mitigating the effects of ischemia and improving blood flow in compromised microvascular

beds.
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Buflomedil pyridoxal phosphate improves microcirculation through a combination of

pharmacological effects. The primary mechanisms include:

Alpha-adrenoceptor Antagonism: Buflomedil acts as an antagonist at both alpha-1 and

alpha-2 adrenergic receptors on vascular smooth muscle cells.[3] This inhibition counteracts

the vasoconstrictive effects of catecholamines like norepinephrine, leading to vasodilation

and increased blood flow.[2][3]

Calcium Channel Modulation: The drug has a direct effect on vascular smooth muscle cells

by modulating calcium channels.[2][3] By reducing intracellular calcium concentrations, it

promotes muscle relaxation and contributes to its vasodilatory effect.[2][3]

Improved Hemorheology: Buflomedil enhances blood flow characteristics by improving the

deformability of red blood cells, which allows for easier passage through narrow capillaries.

[2][3] It also reduces platelet aggregation, thereby decreasing the risk of thrombus formation

in the microvasculature.[1][2]

These mechanisms collectively contribute to an overall improvement in microcirculatory

perfusion, which is particularly beneficial in ischemic tissues.

Signaling Pathway of Buflomedil's Vasoactive
Effects

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://www.benchchem.com/product/b008552?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/1932765/
https://www.scielo.br/j/clin/a/hQ4TD9xTkBtFCKVssKbPj4t/abstract/?format=html&lang=en
https://pubmed.ncbi.nlm.nih.gov/1932765/
https://www.scielo.br/j/clin/a/hQ4TD9xTkBtFCKVssKbPj4t/abstract/?format=html&lang=en
https://pubmed.ncbi.nlm.nih.gov/1932765/
https://www.scielo.br/j/clin/a/hQ4TD9xTkBtFCKVssKbPj4t/abstract/?format=html&lang=en
https://pubmed.ncbi.nlm.nih.gov/1932765/
https://www.scielo.br/j/clin/a/hQ4TD9xTkBtFCKVssKbPj4t/abstract/?format=html&lang=en
https://pubmed.ncbi.nlm.nih.gov/1932765/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2728195/
https://www.scielo.br/j/clin/a/hQ4TD9xTkBtFCKVssKbPj4t/abstract/?format=html&lang=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b008552?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vascular Smooth Muscle Cell

Buflomedil
Pyridoxal Phosphate

α-Adrenergic
Receptor

inhibits

Voltage-gated
Ca²⁺ Channel

inhibits PLC

activates

Vasodilation

Ca²⁺ Influx

Norepinephrine

binds

IP₃

produces

Sarcoplasmic
Reticulum

stimulates

Ca²⁺ Release

↑ [Ca²⁺]i

Vasoconstriction

Click to download full resolution via product page

Caption: Signaling pathway of Buflomedil's vasodilatory action.
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Quantitative Data from Microcirculation Studies
The following tables summarize quantitative data from studies investigating the effects of

Buflomedil on microcirculation.

Table 1: Effects of Buflomedil on Skin Flap Microcirculation in Hamsters

Parameter
Control
(Saline)

Buflomedil (3
mg/kg/day)

Pentoxifylline
(14.5
mg/kg/day)

Time Point

Functional

Capillary Density

(FCD) (mm/mm²)

Lower than

Buflomedil

Higher than

Control &

Pentoxifylline

Lower than

Buflomedil
24 hours post-op

Distance to

Blood Flow

Cessation (cm)

2.73 2.78 2.70 7 days post-op

Percentage of

Viable Skin Area

(%)

~50% ~50% ~50% 7 days post-op

Data from a

study on hamster

skin-flap

microcirculation.

[2]

Table 2: Clinical Efficacy of Buflomedil in Peripheral Arterial Disease
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Parameter Buflomedil Placebo Study Duration

Increase in Basal Skin

Temperature (°C)
2.01 0.82 14 days

Data from a

multicenter, double-

blind, placebo-

controlled trial on

cutaneous

microcirculation.[4]

Experimental Protocols
Detailed methodologies for key experiments cited in the literature are provided below.

Protocol 1: Hamster Dorsal Skin Flap Model for
Microcirculation Analysis
This protocol is designed to assess the effects of Buflomedil on the microcirculation of a

surgically created skin flap in hamsters.[1][2]

Experimental Workflow:
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Start

Animal Preparation
(24 male Syrian golden hamsters)

Randomization into 3 Groups
(Control, Buflomedil, Pentoxifylline)

Intraperitoneal Injection
(1 hour before surgery)

Skin Flap Preparation

Post-operative Treatment
(Twice daily for 7 days)

Orthogonal Polarization Spectral (OPS) Imaging
(1h, 24h, 7d post-op)

Data Analysis
(FCD, Distance to flow cessation, % Viable area)

End
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Start

Dorsal Skinfold Chamber
Implantation in Hamsters

Baseline Intravital Microscopy

Induce 4h of Tourniquet Ischemia

Administer Buflomedil (3 mg/kg i.v. bolus)
5 min before reperfusion

Reperfusion

Continuous i.v. infusion of Buflomedil (3 mg/kg)
during first 20 min of reperfusion

Intravital Fluorescence Microscopy
(30 min and 2h post-reperfusion)

Quantitative Analysis
(Capillary density, leukocyte adherence, permeability)

End

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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